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Compound of Interest

Compound Name: CBS-1114 hydrochloride

Cat. No.: B6619486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the 5-lipoxygenase (5-LOX) inhibitor, CBS-
1114 hydrochloride, with other known inhibitors. The information presented is intended to

assist researchers in making informed decisions for their inflammatory and related disorder

studies.

Introduction to 5-Lipoxygenase Inhibition
The 5-lipoxygenase (5-LOX) pathway is a critical component of the inflammatory cascade,

responsible for the production of leukotrienes, which are potent lipid mediators of inflammation.

Inhibition of 5-LOX is a key therapeutic strategy for a variety of inflammatory diseases. CBS-
1114 hydrochloride is a potent inhibitor of 5-LOX, positioning it as a valuable tool for research

in inflammation and related disorders. This guide provides a comparative analysis of its activity

against other well-characterized 5-LOX inhibitors.

Comparative Analysis of 5-LOX Inhibitors
The following table summarizes the inhibitory activity of CBS-1114 hydrochloride and

selected alternative compounds against 5-lipoxygenase. The half-maximal inhibitory

concentration (IC50) is a standard measure of a compound's potency.
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Compound Target(s) IC50 (5-LOX) Notes

CBS-1114

hydrochloride
5-LOX

Data not available in

public literature

Described as a potent

inhibitor.

Zileuton 5-LOX 0.3 - 2.6 µM

Species-dependent

variation in IC50

values.[1][2]

Nordihydroguaiaretic

Acid (NDGA)

5-LOX, 12-LOX, 15-

LOX
~0.2 µM (for 5-LOX)

A non-selective

lipoxygenase inhibitor.

Licofelone
5-LOX, COX-1, COX-

2
0.18 µM (for 5-LOX)

A dual inhibitor of both

lipoxygenase and

cyclooxygenase

pathways.

Signaling Pathway of 5-Lipoxygenase in
Inflammation
The following diagram illustrates the central role of 5-lipoxygenase in the arachidonic acid

cascade, leading to the production of pro-inflammatory leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6619486#independent-verification-of-cbs-1114-
hydrochloride-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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